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Compound of Interest

Compound Name: TMP780

Cat. No.: B2358868

For researchers, scientists, and drug development professionals, ensuring laboratory safety
and proper chemical handling extends to all materials, including those not classified as
hazardous. This guide provides essential safety and logistical information for the proper
disposal of Tpcm 780, a high-performance, silicone-free thermal interface material. Adherence
to these procedures will promote a safe laboratory environment and ensure regulatory
compliance.

It is important to note that the identifier "TMP780" is likely a typographical error for "Tpcm 780,"
for which this guidance is provided. Safety Data Sheets (SDS) for Tpcm 780 indicate that the
material is not classified as hazardous under normal conditions of use.[1][2][3] However, proper
disposal according to good industrial hygiene practices is still necessary.

Material Properties and Safety Data

The following table summarizes key safety and physical property information for Tpcm 780,
compiled from available Safety Data Sheets.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b2358868?utm_src=pdf-interest
https://www.benchchem.com/product/b2358868?utm_src=pdf-body
https://techni3.com/wp-content/uploads/2023/11/Tpcm-780-SDS-US-English.pdf
https://techni3.com/wp-content/uploads/2023/11/Tpcm-780-SDS-EU-English.pdf
https://techni3.com/wp-content/uploads/2023/11/Tpcm-780SP-SDS-US-English.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2358868?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Property Value / Observation
Hazard Classification Not classified as hazardous|[3]
Primary Routes of Exposure Skin and eye contact

May cause slight skin and eye irritation. Not

Health Effects expected to be a health risk under normal use.

[4]

) The product is not classified as environmentally
Environmental Hazards

hazardous.
Physical Form Solid sheet
Solubility Insoluble in water

Step-by-Step Disposal Protocol

The disposal of Tpcm 780 should be conducted in a manner that aligns with institutional
environmental health and safety (EHS) policies and local regulations.

1. Personal Protective Equipment (PPE): While Tpcm 780 is not considered hazardous, it is
recommended to wear standard laboratory PPE to avoid potential skin irritation and maintain
good hygiene.

o Gloves: Nitrile or other suitable chemical-resistant gloves.

o Eye Protection: Safety glasses.

» Lab Coat: A standard lab coat to prevent contact with clothing.
2. Waste Segregation and Collection:

e Solid Waste: Collect all used or unused Tpcm 780 material, including any contaminated
items such as backing liners or gloves, in a desighated waste container.

o Labeling: Clearly label the container as "Non-hazardous Waste" and specify the contents as
"Tpcm 780 Thermal Interface Material."

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://techni3.com/wp-content/uploads/2023/11/Tpcm-780SP-SDS-US-English.pdf
https://www.laird.com/sites/default/files/2025-03/130000158780%20Tpcm%20780%20SDS%20USA-English.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2358868?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

3. Container Management:

» Ensure the waste container is kept closed when not in use to prevent spillage.
» Store the container in a designated waste accumulation area.

4. Final Disposal:

o Consult EHS: Always consult with your institution's Environmental Health and Safety (EHS)
department for specific guidance on non-hazardous waste disposal.

o Local Regulations: Dispose of the waste in accordance with all local, regional, and national
regulations. The waste code should be determined in consultation with the EHS department
and the designated waste disposal company.

o Empty Containers: Empty product containers may retain residue and should be disposed of
as per the label warnings, typically through an approved waste handling site for recycling or
disposal.

Disposal Workflow Diagram

The following diagram illustrates the recommended workflow for the proper disposal of Tpcm
780.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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